Cas no 1803886-78-3 (5-Bromo-2-fluorobenzo[d]oxazole)

• Product Name: 5-Bromo-2-fluorobenzo[d]oxazole
• CAS No: 1803886-78-3
• MF: C₇H₃BrFNO
• MW: 216.007224321365
• CID: 4819745
• Update Time: 2025-06-14

5-Bromo-2-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-fluorobenzo[d]oxazole

• Inchi： 1S/C7H3BrFNO/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H
• InChI Key： VSGCEIVWSJIIMN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(O2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 5-Bromo-2-fluorobenzo[d]oxazole

Comprehensive Analysis of 5-Bromo-2-fluorobenzo[d]oxazole (CAS No. 1803886-78-3): Properties, Applications, and Market Trends

5-Bromo-2-fluorobenzo[d]oxazole (CAS No. 1803886-78-3) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzoxazole derivative features a bromine and fluorine substitution pattern, which enhances its reactivity and utility in cross-coupling reactions. With a molecular formula of C₇H₃BrFNO, this compound is widely used as a building block in organic synthesis, particularly in the development of biologically active molecules.

The unique structural attributes of 5-Bromo-2-fluorobenzo[d]oxazole make it a valuable intermediate for designing drug candidates targeting kinases, GPCRs, and other therapeutic proteins. Researchers frequently explore its potential in medicinal chemistry due to its ability to modulate electronic and steric properties in molecular scaffolds. Recent studies highlight its role in optimizing bioavailability and binding affinity in lead compounds, aligning with the growing demand for small-molecule therapeutics.

From an industrial perspective, the compound’s synthesis involves palladium-catalyzed reactions or nucleophilic aromatic substitution, methods that are frequently searched in organic synthesis databases. Its thermal stability and solubility in common organic solvents like DMSO and THF further enhance its practicality in lab-scale and industrial applications. Notably, the fluorine atom in its structure contributes to improved metabolic stability, a key consideration in drug design.

Market trends indicate rising interest in halogenated heterocycles, driven by their versatility in material science and crop protection formulations. Analysts project growth in demand for 5-Bromo-2-fluorobenzo[d]oxazole, particularly in Asia-Pacific regions, where pharmaceutical R&D investments are expanding. Environmental and regulatory factors also influence its adoption, with emphasis on green chemistry and atom-efficient synthesis protocols.

Frequently asked questions about CAS No. 1803886-78-3 include its storage conditions (recommended under inert atmosphere at -20°C), purity specifications (typically ≥97% by HPLC), and supplier availability (listed on major chemical platforms like Sigma-Aldrich and TCI). Researchers also inquire about its NMR spectra and MSDS data, which are critical for safety and characterization workflows.

In summary, 5-Bromo-2-fluorobenzo[d]oxazole exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its applications span drug discovery, catalysis, and functional materials, reflecting broader trends toward tailored molecular architectures. As synthetic methodologies advance, this compound is poised to remain a cornerstone in high-value chemical synthesis.